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Compound of Interest

Compound Name: 8-Methyl Etodolac
CAS No.: 41340-19-6
Cat. No.: B143406
Get Quote
. J

Executive Summary & Chemical Context[1][2][3]

8-Methyl Etodolac is a structural analog of the non-steroidal anti-inflammatory drug (NSAID)
Etodolac.[1][2] Chemically, it differs from the parent drug by the substitution of a methyl group
for an ethyl group at the 8-position of the pyranoindole scaffold.[1]

While primarily utilized as a pharmaceutical reference standard (Impurity B) for purity profiling
in drug development, this compound retains the potent biological activity potential of the
pyranoindole class.[1] It shares structural motifs associated with COX inhibition and Wnt/

-catenin signaling modulation.

Critical Distinction: Researchers must not confuse 8-Methyl Etodolac (CAS 41340-19-6) with
standard Etodolac (CAS 41340-25-4), which is 1,8-diethyl.[1] The 8-methyl analog exhibits
distinct physicochemical properties and requires specific handling protocols due to its
classification as Acute Toxic (Category 3) and a suspected Reproductive Toxin.[1]

Hazard Identification & Risk Assessment
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The safety profile of 8-Methyl Etodolac is governed by its high potency and structural
homology to toxic NSAID intermediates. It is classified under GHS as a hazardous substance.

GHS Classification and Toxicology

Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 3 Toxic if swallowed. H301

Suspected of
Reproductive Toxicity 2 damaging fertility or H361

the unborn child.

Skin o
) o 2 Causes skin irritation. H315
Corrosion/Irritation
Serious Eye Causes serious eye
o 2A o H319
Damage/Irritation irritation.

Specific Risk Factors[4]

¢ Oral Potency: With an Acute Tox Category 3 rating, ingestion of small quantities (milligram
scale) can lead to severe physiological distress, including gastrointestinal perforation and
renal failure.[1]

e Reproductive Risk: As an indole-acetic acid derivative, it may cross the placental barrier and
interfere with fetal development, similar to the known teratogenic effects of high-dose
NSAIDs.[1]

» Unknown Chronic Effects: Unlike the parent drug Etodolac, the long-term chronic exposure
limits (OEL) for the 8-methyl analog are not established.[1] Universal Potent Compound
Precautions must be applied.

Engineering Controls & Personal Protective
Equipment (PPE)[4]

To mitigate the risks identified above, a "Containment at Source" strategy is required.[1] The
following hierarchy of controls is non-negotiable for handling raw powder.
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PPE Selection Matrix

Protection Zone Requirement Technical Specification

P3 / N100 Respirator (if
Respirat Mandat outside hood) or Powered Air
espirator andator
P Y Y Purifying Respirator (PAPR) for

spill cleanup.[1]

Inner: Nitrile (4 mil).[1] Outer:
Extended cuff Nitrile or

Dermal (Hands) Double Gloving Neoprene (5-8 mil).[1] Latex is
not recommended due to
DMSO permeability.

Chemical splash goggles.
Ocular Mandatory Safety glasses are insufficient

for powder handling.

Tyvek® lab coat or disposable
Body Standard ) ]
gown with elastic cuffs.

Engineering Control Logic

The following diagram illustrates the decision logic for containment based on the physical state
of the compound.
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Handling 8-Methyl Etodolac
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Figure 1: Decision logic for engineering controls based on physical state.[1] Note the higher
containment requirement for dry powder due to inhalation/ingestion risks.[1]

Operational Protocols
Solubilization & Reconstitution

8-Methyl Etodolac is hydrophobic. Proper solubilization is critical to prevent precipitation and
ensure accurate dosing.

e Primary Solvent: Dimethyl Sulfoxide (DMSO) or Methanol.[1]
e Solubility Limit: ~30 mg/mL in DMSO; ~20 mg/mL in Ethanol.
e Aqueous Solubility: Practically insoluble in water (<0.1 mg/mL).[1]

Protocol: Safe Reconstitution

Calculate: Determine the volume of DMSO required to reach a stock concentration (typically
10-50 mM).

» Ventilation: Perform all steps within a certified fume hood.
o Addition: Add DMSO slowly to the vial containing the solid. Do not add solid to liquid.

o Vortexing: Cap the vial tightly. Vortex in short bursts. Caution: DMSO dissolution can be
slightly exothermic.[1]

 Verification: Inspect for clarity. If turbidity persists, sonicate for 5 minutes at room
temperature.

Storage & Stability[4][6]

e Solid State: Store at -20°C. Keep container tightly sealed. Hydroscopic; store with desiccant.

e Stock Solution (DMSO): Stable at -20°C for up to 6 months.[1] Aliquot into single-use vials to
avoid freeze-thaw cycles, which can induce precipitation or degradation.

 Light Sensitivity: Protect from light (wrap vials in foil).
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Waste Disposal[4]

Classification: Hazardous Chemical Waste (Toxic).[1]

Segregation: Do not mix with general organic solvents if your facility incinerates non-
hazardous solvents separately.

Labeling: Clearly label as "Contains 8-Methyl Etodolac - Acute Toxin."

Decontamination: Surfaces contaminated with powder should be wiped with 10% surfactant
(e.g., SDS) followed by 70% ethanol.[1] Simple water washing is ineffective due to low
solubility.

Emergency Procedures
EXxposure Response

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained
personnel only).[1] Seek immediate medical attention.

Ingestion:DO NOT INDUCE VOMITING. Rinse mouth with water only if the victim is
conscious. Transport to ER immediately; provide the SDS to medical personnel.

Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for 15 minutes, lifting lower and upper eyelids.

Spill Management (Powder)

Evacuate: Clear the immediate area.
PPE: Don double gloves, goggles, and P3/N95 respirator.

Containment: Cover the spill with a damp paper towel (to prevent dust generation) or use an
absorbent pad dampened with ethanol.[1]

Cleanup: Wipe the area from the outside in. Place all materials in a hazardous waste bag.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.researchgate.net/publication/343352821_Solubility_Hansen_solubility_parameter_and_thermodynamic_properties_of_etodolac_in_twelve_organic_pure_solvents_at_different_temperatures
https://www.benchchem.com/product/b143406/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-8-methyl-etodolac
https://www.researchgate.net/publication/343352821_Solubility_Hansen_solubility_parameter_and_thermodynamic_properties_of_etodolac_in_twelve_organic_pure_solvents_at_different_temperatures
https://www.researchgate.net/publication/343352821_Solubility_Hansen_solubility_parameter_and_thermodynamic_properties_of_etodolac_in_twelve_organic_pure_solvents_at_different_temperatures
https://www.researchgate.net/publication/343352821_Solubility_Hansen_solubility_parameter_and_thermodynamic_properties_of_etodolac_in_twelve_organic_pure_solvents_at_different_temperatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Verify: Check the area with a UV light (pyranoindoles often fluoresce) to ensure no residue
remains.[1]
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(Note: Specific toxicological data for the 8-methyl analog is often extrapolated from the parent
Etodolac and its GHS classifications as an impurity standard.[1] Always consult the specific
SDS provided by your supplier before use.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 8-Methyl
Etodolac]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143406/docs#technical-guide-safety-and-handling-of-
8-methyl-etodolac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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